Cas no 56066-94-5 (2-2-(cyanomethyl)phenylacetic acid)

2-2-(Cyanomethyl)phenylacetic acid is a versatile organic compound featuring both a phenylacetic acid backbone and a cyanoethyl functional group. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. The presence of the cyano group enhances its utility as a precursor for further functionalization, enabling the synthesis of heterocycles, amides, or carboxylic acid derivatives. Its balanced polarity and stability make it a practical choice for controlled reactions in medicinal chemistry. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic workflows. Proper handling is advised due to potential sensitivity to moisture and strong oxidizers.

2-2-(cyanomethyl)phenylacetic acid structure

56066-94-5 structure

Product Name:2-2-(cyanomethyl)phenylacetic acid

CAS No:56066-94-5

MF:C₁₀H₉NO₂

MW:175.183962583542

CID:3369798

PubChem ID:21644459

Update Time:2025-06-10

2-2-(cyanomethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

- BENZENEACETIC ACID, 2-(CYANOMETHYL)-
- 2-2-(cyanomethyl)phenylacetic acid
- Inchi： 1S/C10H9NO2/c11-6-5-8-3-1-2-4-9(8)7-10(12)13/h1-4H,5,7H2,(H,12,13)
- InChI Key： UKCCBEOBXVCQOH-UHFFFAOYSA-N
- SMILES： OC(CC1C=CC=CC=1CC#N)=O

2-2-(cyanomethyl)phenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B427715-5mg	2-[2-(cyanomethyl)phenyl]acetic acid	56066-94-5		5mg	$ 50.00	2022-06-07
TRC	B427715-10mg	2-[2-(cyanomethyl)phenyl]acetic acid	56066-94-5		10mg	$ 70.00	2022-06-07
TRC	B427715-50mg	2-[2-(cyanomethyl)phenyl]acetic acid	56066-94-5		50mg	$ 295.00	2022-06-07
Enamine	EN300-126793-0.05g	2-[2-(cyanomethyl)phenyl]acetic acid	56066-94-5	95%	0.05g	$229.0	2023-02-15
Enamine	EN300-126793-0.1g	2-[2-(cyanomethyl)phenyl]acetic acid	56066-94-5	95%	0.1g	$342.0	2023-02-15
Enamine	EN300-126793-0.25g	2-[2-(cyanomethyl)phenyl]acetic acid	56066-94-5	95%	0.25g	$487.0	2023-02-15
Enamine	EN300-126793-0.5g	2-[2-(cyanomethyl)phenyl]acetic acid	56066-94-5	95%	0.5g	$768.0	2023-02-15
Enamine	EN300-126793-1.0g	2-[2-(cyanomethyl)phenyl]acetic acid	56066-94-5	95%	1g	$0.0	2023-06-08
Enamine	EN300-126793-2.5g	2-[2-(cyanomethyl)phenyl]acetic acid	56066-94-5	95%	2.5g	$1931.0	2023-02-15
Enamine	EN300-126793-5.0g	2-[2-(cyanomethyl)phenyl]acetic acid	56066-94-5	95%	5.0g	$2858.0	2023-02-15

2-2-(cyanomethyl)phenylacetic acid Related Literature

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2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on 2-2-(cyanomethyl)phenylacetic acid

Comprehensive Overview of 2-2-(Cyanomethyl)phenylacetic Acid (CAS No. 56066-94-5): Properties, Applications, and Innovations

2-2-(Cyanomethyl)phenylacetic acid (CAS No. 56066-94-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The compound's cyanomethyl and phenylacetic acid moieties make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its potential in drug development, particularly for targeting metabolic disorders and inflammatory pathways, aligning with the growing demand for precision medicine.

In recent years, the compound has been linked to advancements in small-molecule therapeutics, a hot topic in AI-driven drug discovery. Its molecular framework allows for modifications that enhance binding affinity, a key focus in computational chemistry and high-throughput screening. Searches for "56066-94-5 applications" and "2-2-(cyanomethyl)phenylacetic acid synthesis" have surged, reflecting its relevance in green chemistry and sustainable synthesis methodologies.

The physicochemical properties of 2-2-(cyanomethyl)phenylacetic acid include a moderate solubility profile, making it suitable for aqueous-phase reactions and solid-phase peptide synthesis. Its CAS No. 56066-94-5 is frequently referenced in patents related to enzyme inhibitors and bioconjugation techniques, addressing trending queries like "how to stabilize cyanomethyl derivatives" or "phenylacetic acid analogs in drug design." These aspects highlight its role in addressing challenges in biocompatibility and drug delivery systems.

From an industrial perspective, the compound's synthesis often involves catalytic cyanation and microwave-assisted reactions, techniques popularized by their efficiency and lower environmental impact. Discussions around "56066-94-5 safety data" and "scaling up cyanomethyl intermediates" underscore its alignment with ESG (Environmental, Social, and Governance) criteria in chemical manufacturing. Furthermore, its potential in photopharmacology—a field merging light-responsive chemistry with therapeutics—has sparked interest in academic circles.

In conclusion, 2-2-(cyanomethyl)phenylacetic acid (CAS No. 56066-94-5) exemplifies the intersection of traditional organic chemistry and modern technological demands. Its adaptability to AI-augmented research and eco-friendly processes positions it as a compound of enduring significance, answering pressing questions in both scientific literature and industrial applications.